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Compound of Interest

Compound Name: Tritriacontan-16-one

Cat. No.: B15293862

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on Tritriacontan-16-
one. Due to the limited publicly available safety and toxicological data, this compound should
be handled with the utmost caution, treating it as a potentially hazardous substance. All
handling and experimental procedures should be conducted by qualified personnel in a
controlled laboratory environment.

Introduction

Tritriacontan-16-one is a long-chain aliphatic ketone with the chemical formula CssHesO.[1] It
is a naturally occurring compound found in sources such as potatoes (Solanum tuberosum).[1]
[2] While it has potential applications in scientific research as a reference compound and in
industrial processes, a comprehensive toxicological profile is not readily available.[1] This guide
synthesizes the known physical and chemical properties and provides general guidelines for
safe handling and storage.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Tritriacontan-
16-one.
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Property Value Source
Molecular Formula Cs3He6O [1]
Molecular Weight 478.9 g/mol [2]
Appearance Solid at room temperature [1]
Melting Point Approximately 98-100 °C [1]
Solubility Practically insoluble in water [1]
Density (Predicted) ~0.868 g/cm?3 [1]
pKa (Predicted) ~9.59 [1]

Safety and Handling

Due to the absence of specific toxicological data, standard laboratory precautions for handling
uncharacterized chemical substances are mandatory.

Hazard Identification

The specific hazards of Tritriacontan-16-one have not been fully elucidated. Based on its
chemical class and physical properties, potential hazards may include:

» Skin and Eye Irritation: Although not confirmed, direct contact with the solid or dust may
cause irritation.

» Respiratory Tract Irritation: Inhalation of dust particles may irritate the respiratory system.

o Toxicity: The systemic toxicity of Tritriacontan-16-one is unknown.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Tritriacontan-16-one:

+ Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemically resistant gloves (e.g., nitrile).
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» Body Protection: A laboratory coat.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.

Engineering Controls

o Work with Tritriacontan-16-one should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

 In case of skin contact: Wash off with soap and plenty of water. Get medical attention if
irritation develops.

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Storage
» Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Workflows

Due to the lack of specific experimental data in the public domain, this section provides a
generalized workflow for handling a chemical with limited safety information, such as
Tritriacontan-16-one.
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Caption: Workflow for Handling Chemicals with Limited Safety Data.

Signaling Pathways

There is currently no information available in the public domain regarding the signaling
pathways or mechanisms of action of Tritriacontan-16-one in biological systems. Further
research is required to elucidate its toxicological profile and any potential interactions with
cellular pathways.

In the absence of specific data, a generalized logical diagram for assessing the safety of an
unknown compound is presented below.
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Caption: Logical Framework for Safety Assessment of a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tritriacontan-16-one: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293862#tritriacontan-16-one-safety-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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